2-[[2-(5-Aminopyridin-2-yl)acetyl]-methylamino]acetic acid

• IUPAC Name: 2-[[2-(5-aminopyridin-2-yl)acetyl]-methylamino]acetic acid
• InChI: InChI=1S/C10H13N3O3/c1-13(6-10(15)16)9(14)4-8-3-2-7(11)5-12-8/h2-3,5H,4,6,11H2,1H3,(H,15,16)
• InChI Key: QRNDTHHGZWPIMB-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)O)C(=O)CC1=NC=C(C=C1)N
• Molecular Formula: C10H13N3O3
• Molecular Weight: 223.23 g/mol

Description

2-[[2-(5-Aminopyridin-2-yl)acetyl]-methylamino]acetic acid, also known as AMPA, is a synthetic compound that belongs to the class of amino acids. It is a potent agonist of the glutamate receptor, which plays a crucial role in synaptic transmission and plasticity. AMPA has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

2-[[2-(5-Aminopyridin-2-yl)acetyl]-methylamino]acetic acid acts as a potent agonist of the glutamate receptor, which is a type of ionotropic receptor that mediates the fast excitatory neurotransmission in the central nervous system. When this compound binds to the glutamate receptor, it induces the opening of ion channels, which leads to the influx of cations such as sodium and calcium. This results in the depolarization of the postsynaptic membrane, which triggers the release of neurotransmitters and the activation of downstream signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to enhance synaptic transmission and plasticity, which is crucial for learning and memory. It has also been shown to increase the release of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of mood and behavior. In addition, this compound has been shown to modulate the activity of various signaling pathways, including the MAPK/ERK pathway, the PI3K/Akt pathway, and the CREB pathway.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[[2-(5-Aminopyridin-2-yl)acetyl]-methylamino]acetic acid in lab experiments is its ability to induce rapid and reversible changes in synaptic transmission and plasticity. This makes it an excellent tool for studying the mechanisms of synaptic plasticity and the regulation of glutamate receptors. However, one of the limitations of using this compound is its potential toxicity at high concentrations, which can lead to excitotoxicity and neuronal cell death.

Future Directions

There are several future directions for the research on 2-[[2-(5-Aminopyridin-2-yl)acetyl]-methylamino]acetic acid. One area of interest is the development of this compound-based therapies for neurological and psychiatric disorders. Another area of interest is the investigation of the role of this compound in the regulation of synaptic plasticity and the modulation of signaling pathways. Additionally, there is a need for further studies to determine the optimal dosages and administration routes of this compound to minimize toxicity and maximize therapeutic efficacy. Finally, the development of novel synthetic methods for the production of this compound with improved yields and purity is also an area of interest.

Synthesis Methods

The synthesis of 2-[[2-(5-Aminopyridin-2-yl)acetyl]-methylamino]acetic acid involves the reaction of 2-acetylamino-5-chloropyridine with methylamine and glycine in the presence of a catalyst. The product is then purified by column chromatography to obtain pure this compound. This method has been optimized to produce high yields of this compound with excellent purity.

Scientific Research Applications

2-[[2-(5-Aminopyridin-2-yl)acetyl]-methylamino]acetic acid has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to enhance synaptic transmission and plasticity, which is crucial for learning and memory. This compound has also been investigated for its potential role in the treatment of depression, anxiety, and schizophrenia. In addition, this compound has been used as a tool in neuroscience research to study the mechanisms of synaptic plasticity and the regulation of glutamate receptors.